1-{4-[(NAPHTHALEN-1-YLOXY)METHYL]BENZOYL}AZEPANE

• Molecular Formula: C24H25NO2
• Molecular Weight: 359.5g/mol
• IUPAC Name: azepan-1-yl-[4-(naphthalen-1-yloxymethyl)phenyl]methanone
• InChI: InChI=1S/C24H25NO2/c26-24(25-16-5-1-2-6-17-25)21-14-12-19(13-15-21)18-27-23-11-7-9-20-8-3-4-10-22(20)23/h3-4,7-15H,1-2,5-6,16-18H2
• InChI Key: AXKWHHHIFAEIDW-UHFFFAOYSA-N
• SMILES: C1CCCN(CC1)C(=O)C2=CC=C(C=C2)COC3=CC=CC4=CC=CC=C43

Description

1-{4-[(NAPHTHALEN-1-YLOXY)METHYL]BENZOYL}AZEPANE is a complex organic compound characterized by its unique structure, which includes a naphthyloxy group, a benzoyl group, and an azepane ring

Preparation Methods

The synthesis of 1-{4-[(NAPHTHALEN-1-YLOXY)METHYL]BENZOYL}AZEPANE typically involves multiple steps, including the formation of the naphthyloxy group, the benzoyl group, and the azepane ring. One common method involves the Suzuki–Miyaura coupling reaction, which is known for its mild and functional group-tolerant reaction conditions . This reaction involves the use of boron reagents and palladium catalysts to form carbon-carbon bonds . Industrial production methods may vary, but they generally follow similar synthetic routes with optimizations for scale and efficiency.

Chemical Reactions Analysis

1-{4-[(NAPHTHALEN-1-YLOXY)METHYL]BENZOYL}AZEPANE can undergo various chemical reactions, including:

Oxidation: This reaction typically involves the addition of oxygen or the removal of hydrogen. Common reagents include oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen. Common reagents include reducing agents such as lithium aluminum hydride or sodium borohydride.

Substitution: This reaction involves the replacement of one functional group with another.

The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

1-{4-[(NAPHTHALEN-1-YLOXY)METHYL]BENZOYL}AZEPANE has several scientific research applications:

Chemistry: It is used as a building block in organic synthesis and as a reagent in various chemical reactions.

Biology: It may be used in the study of biological pathways and mechanisms due to its unique structure.

Industry: It can be used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 1-{4-[(NAPHTHALEN-1-YLOXY)METHYL]BENZOYL}AZEPANE involves its interaction with specific molecular targets and pathways. The exact mechanism may vary depending on the application, but it generally involves binding to target molecules and modulating their activity. For example, in biological systems, it may interact with enzymes or receptors to exert its effects.

Comparison with Similar Compounds

1-{4-[(NAPHTHALEN-1-YLOXY)METHYL]BENZOYL}AZEPANE can be compared with other similar compounds, such as:

1-{4-[(1-Naphthyloxy)methyl]benzoyl}piperidine: Similar structure but with a piperidine ring instead of an azepane ring.

1-{4-[(1-Naphthyloxy)methyl]benzoyl}morpholine: Similar structure but with a morpholine ring instead of an azepane ring.

The uniqueness of this compound lies in its specific combination of functional groups and ring structure, which may confer distinct chemical and biological properties.